Cas no 2580223-67-0 (1-(2,4-dibromo-3-methoxyphenyl)methanamine hydrochloride)

• Product Name: 1-(2,4-dibromo-3-methoxyphenyl)methanamine hydrochloride
• CAS No: 2580223-67-0
• MF: C₈H₁₀Br₂ClNO
• MW: 331.432099819183
• MDL: MFCD33020861
• CID: 5660500
• PubChem ID: 155859093
• Update Time: 2025-05-20

1-(2,4-dibromo-3-methoxyphenyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2580223-67-0
• EN300-27716654
• (2,4-Dibromo-3-methoxyphenyl)methanamine;hydrochloride
• 1-(2,4-dibromo-3-methoxyphenyl)methanamine hydrochloride

• MDL： MFCD33020861
• Inchi： 1S/C8H9Br2NO.ClH/c1-12-8-6(9)3-2-5(4-11)7(8)10;/h2-3H,4,11H2,1H3;1H
• InChI Key： KCILCEMFIVAJLZ-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1CN)Br)OC.Cl

Computed Properties

• Exact Mass: 330.87972g/mol
• Monoisotopic Mass: 328.88177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-(2,4-dibromo-3-methoxyphenyl)methanamine hydrochloride

Comprehensive Overview of 1-(2,4-dibromo-3-methoxyphenyl)methanamine hydrochloride (CAS No. 2580223-67-0)

1-(2,4-dibromo-3-methoxyphenyl)methanamine hydrochloride (CAS No. 2580223-67-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, classified as a halogenated aromatic amine derivative, is widely studied for its potential applications in medicinal chemistry and material science. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, given its reactive amine group and stable aromatic backbone.

The molecular structure of 1-(2,4-dibromo-3-methoxyphenyl)methanamine hydrochloride features two bromine atoms and a methoxy group attached to a benzene ring, which contributes to its distinct chemical behavior. These functional groups enhance its reactivity, making it a valuable intermediate in organic synthesis. The presence of the hydrochloride salt further improves its solubility in polar solvents, facilitating its use in various laboratory and industrial processes. This compound is often utilized in the development of pharmaceutical intermediates, where precise control over molecular architecture is crucial.

In recent years, the demand for halogenated aromatic compounds like 1-(2,4-dibromo-3-methoxyphenyl)methanamine hydrochloride has surged, driven by advancements in drug discovery and agrochemical research. Scientists are exploring its potential in designing novel antimicrobial agents and enzyme inhibitors, leveraging its ability to interact with biological targets. Additionally, its stability under various conditions makes it a preferred choice for high-throughput screening and combinatorial chemistry.

From an industrial perspective, the synthesis and purification of 1-(2,4-dibromo-3-methoxyphenyl)methanamine hydrochloride require meticulous attention to detail to ensure high yield and purity. Modern techniques such as column chromatography and recrystallization are commonly employed to achieve the desired product specifications. The compound's compatibility with a range of solvents and reagents further enhances its versatility in synthetic applications.

Environmental and safety considerations are paramount when handling 1-(2,4-dibromo-3-methoxyphenyl)methanamine hydrochloride. While it is not classified as a hazardous material, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. Researchers are also investigating greener synthetic routes to minimize waste and improve sustainability, aligning with the growing emphasis on green chemistry principles.

The market for 1-(2,4-dibromo-3-methoxyphenyl)methanamine hydrochloride is expected to expand as its applications diversify. With increasing interest in custom synthesis and contract research, suppliers are focusing on scalability and cost-efficiency to meet the needs of academic and industrial clients. Furthermore, collaborations between research institutions and chemical manufacturers are accelerating the discovery of new uses for this compound, solidifying its position as a key player in modern chemistry.

In summary, 1-(2,4-dibromo-3-methoxyphenyl)methanamine hydrochloride (CAS No. 2580223-67-0) represents a critical component in the toolkit of synthetic chemists. Its unique properties, combined with its broad applicability, make it an indispensable resource for advancing scientific and technological innovations. As research continues to uncover its full potential, this compound is poised to play an even greater role in shaping the future of chemical and pharmaceutical industries.